Cas no 54431-53-7 (3-Azetidinecarbonitrile, 1-(1-phenylethyl)-)

• Product Name: 3-Azetidinecarbonitrile, 1-(1-phenylethyl)-
• CAS No: 54431-53-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1588950
• Update Time: 2024-09-12

3-Azetidinecarbonitrile, 1-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarbonitrile, 1-(1-phenylethyl)-

• Inchi： 1S/C12H14N2/c1-10(12-5-3-2-4-6-12)14-8-11(7-13)9-14/h2-6,10-11H,8-9H2,1H3
• InChI Key： ILOLIRRNNAKAFI-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C)CC(C#N)C1

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 298.1±33.0 °C(Predicted)
• PSA: 27.03
• pka: 6.87±0.10(Predicted)